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molecular formula C7H16Cl2N2O B8725802 4-Methyloctahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride

4-Methyloctahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride

Cat. No. B8725802
M. Wt: 215.12 g/mol
InChI Key: DASPSLWJQSFRBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05416096

Procedure details

A solution of 9.4 g (40 mmol) of 8-benzyl-5-methyl-2-oxa-5,8-diazabicyclo[4.3.0]nonane in 150 ml of methanol and 7.4 ml of concentrated hydrochloric acid is hydrogenated on 3 g of palladium-on-active charcoal (10% of Pd) at 80° C. under 100 bar. The catalyst is filtered off with suction and the filtrate is concentrated. The residue is triturated with butanol/acetone 1:1 and the crystals are filtered off with suction and dried over P4O10 in a desiccator. The product is very hygroscopic.
Name
8-benzyl-5-methyl-2-oxa-5,8-diazabicyclo[4.3.0]nonane
Quantity
9.4 g
Type
reactant
Reaction Step One
Quantity
7.4 mL
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Three
Quantity
3 g
Type
catalyst
Reaction Step Four

Identifiers

REACTION_CXSMILES
C([N:8]1[CH2:16][CH:15]2[CH:10]([N:11]([CH3:17])[CH2:12][CH2:13][O:14]2)[CH2:9]1)C1C=CC=CC=1.[ClH:18]>CO.[Pd]>[ClH:18].[ClH:18].[CH3:17][N:11]1[CH:10]2[CH:15]([CH2:16][NH:8][CH2:9]2)[O:14][CH2:13][CH2:12]1 |f:4.5.6|

Inputs

Step One
Name
8-benzyl-5-methyl-2-oxa-5,8-diazabicyclo[4.3.0]nonane
Quantity
9.4 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CC2N(CCOC2C1)C
Step Two
Name
Quantity
7.4 mL
Type
reactant
Smiles
Cl
Step Three
Name
Quantity
150 mL
Type
solvent
Smiles
CO
Step Four
Name
Quantity
3 g
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The catalyst is filtered off with suction
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate is concentrated
CUSTOM
Type
CUSTOM
Details
The residue is triturated with butanol/acetone 1:1
FILTRATION
Type
FILTRATION
Details
the crystals are filtered off with suction
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over P4O10 in a desiccator

Outcomes

Product

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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